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Decyl 2-chloroacetate (CAS No. 6974-05-6) is an ester of decanol and chloroacetic acid,
presenting as a colorless to pale yellow liquid with a characteristic fruity odor.[1] Its molecular
structure, featuring a 10-carbon decyl chain and a reactive chloroacetate group, makes it a
valuable intermediate in organic synthesis.[1] However, the very features that lend to its
synthetic utility—the chlorinated acetyl group—also necessitate a rigorous and informed
approach to its handling. This guide moves beyond a simple recitation of safety data sheet
(SDS) points, aiming to provide researchers, scientists, and drug development professionals
with a deeper, mechanistic understanding of the hazards and the causality behind the
recommended safety protocols. Our focus is on building a self-validating system of safety,
grounded in the physicochemical properties of the molecule itself.

Chemical Identity and Physicochemical Properties

A foundational understanding of a chemical's properties is the first step in predicting its
behavior, both in a reaction vessel and in the event of an unintentional release. The long decyl
chain renders the molecule hydrophobic and gives it a relatively low solubility in water, while
making it soluble in organic solvents like ethanol and ether.[1]
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Table 1: Physicochemical Data for Decyl 2-Chloroacetate

Property Value Source
CAS Number 6974-05-6 [2]
Molecular Formula C12H23ClO2 [2]
Molecular Weight 234.76 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Odor Sweet, fruity [1]
Boiling Point 274.5 °C at 760 mmHg [2]
Flash Point 147.2 °C [2]
Density 0.972 g/cm?3 [2]

| Water Solubility | Low [[1] |

Note: Data is for decyl 2-chloroacetate. Related compounds like dodecyl chloroacetate have

different properties. For instance, dodecyl chloroacetate has a molecular weight of 262.81

g/mol .[3]

Hazard Identification and GHS Classification

While a specific, comprehensive Safety Data Sheet for decyl 2-chloroacetate is not readily

available in public databases, aggregated information from suppliers and data for the closely

related analogue, dodecyl chloroacetate, provides a clear hazard profile through the Globally

Harmonized System (GHS).[3] The primary hazards are associated with ingestion and contact

with skin and eyes.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [3]
swallowed
Skin H315: Causes skin
) o Category 2 S [3]
Corrosion/Irritation irritation

| Serious Eye Damage/Irritation | Category 2 | H319: Causes serious eye irritation |[3] |
Signal Word: Warning[3]
Hazard Pictogram:

The toxicity profile is largely driven by the chloroacetate moiety. Chloroacetic acid, a precursor,
is classified as toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin
burns and eye damage.[4] While the esterification to a long-chain alcohol mitigates the
corrosivity, the underlying potential for irritation and toxicity remains.

Hazard Communication Workflow

Effective safety relies on the clear transmission of hazard information from its source (the SDS)

to practical application in the lab.
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Caption: Workflow for translating SDS data into safe lab practices.

Handling and Storage: Proactive Risk Mitigation

The principle of proactive mitigation dictates that safety measures should be designed to
prevent exposure before it occurs.
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Engineering Controls

The primary engineering control for handling decyl 2-chloroacetate is to work within a certified

chemical fume hood.[5] This prevents the inhalation of any potential vapors or aerosols. An

eyewash station and a safety shower must be readily accessible in any area where the

chemical is stored or used.[6]

Personal Protective Equipment (PPE)

The selection of PPE is a critical barrier against exposure.

Eye Protection: Chemical splash goggles are mandatory.[6] In situations with a higher risk of
splashing, a face shield should be worn in addition to goggles.[7]

Skin Protection: Wear appropriate chemical-resistant gloves. Given the molecule's nature,
nitrile gloves are a common choice, but one should always consult a glove compatibility chart
for the specific chemical. A lab coat or chemical-resistant apron is required to protect clothing
and skin.[6]

Respiratory Protection: If work must be performed outside a fume hood (which is strongly
discouraged), a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic
vapors should be used.[6]

Storage Requirements

Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Container: Store in a tightly closed, original container.[6]
Location: Keep in a dry, cool, and well-ventilated area.[5]

Ignition Sources: Although the flash point is relatively high (147.2 °C), it is still a combustible
liquid.[2] Store away from heat, sparks, open flames, and other sources of ignition.[5][8]

Incompatibilities: Segregate from incompatible materials such as strong acids, bases,
oxidizing agents, and reducing agents to prevent potentially hazardous reactions.[5]
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Emergency Procedures: A Systematic Response
Protocol

In the event of an exposure or spill, a rapid and correct response is crucial.

First-Aid Measures

Protocol 1: First Aid for Decyl 2-Chloroacetate Exposure

» General Advice: Move the victim from the danger area. If symptoms persist or in case of
doubt, seek immediate medical attention. Show the safety data sheet to the attending
physician.[9]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or has stopped, provide artificial respiration. Call a physician
immediately.[4][6]

¢ In Case of Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected
area thoroughly with soap and plenty of water for at least 15 minutes.[6][7] Seek medical aid,
as untreated irritation can be difficult to manage.[4]

e In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at
least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to
do so. Continue rinsing.[4] Seek immediate attention from an ophthalmologist.[11]

« If Swallowed: Rinse the mouth thoroughly with water.[4] Do NOT induce vomiting.[10] If the
victim is conscious and alert, give 2-4 cupfuls of water or milk.[6] Call a physician or poison
control center immediately.[10]

Emergency Response Logic

This diagram illustrates the decision-making process for first responders in the lab.
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Exposure Event Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15+ min) Rinse Mouth
Provide Oxygen/Respiration if needed Wash with Soap & Water (15+ min) Remove Contacts if Safe Do NOT Induce Vomiting
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Caption: Decision tree for first-aid response to chemical exposure.

Accidental Release Measures

Protocol 2: Spill Response for Decyl 2-Chloroacetate

o Ensure Personal Protection: Before addressing the spill, don the appropriate PPE as
described in Section 3, including respiratory protection if ventilation is inadequate.[12]

¢ Ventilate the Area: Ensure adequate ventilation.[5]

o Contain the Spill: Use a non-combustible, inert absorbent material such as sand,
diatomaceous earth, or universal binding agents to contain the spill.[5][12] Cover drains to
prevent entry into the sewer system.[11][12]

o Clean Up: Use non-sparking tools to collect the absorbed material.[5] Place the waste into a
suitable, labeled, and closed container for disposal.[5][12]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1361533/docs?utm_src=pdf-body-img#introduction-a-scientist-s-perspective-on-decyl-2-chloroacetate
https://www.benchchem.com/product/b1361533/docs?utm_src=pdf-body#introduction-a-scientist-s-perspective-on-decyl-2-chloroacetate
https://www.carlroth.com/medias/SDB-1EA8-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI4NjV8YXBwbGljYXRpb24vcGRmfGFERmlMMmhpWmk4NU1UWTVPVFkxTmpjNE5qSXlMMU5FUWw4eFJVRTRYMEZWWDBWT0xuQmtaZ3wzNzJkNjY5MGU2ZDllMzQzMTA1ODFmMTQ4MTVkYzg2MGQ2OWE5YzhiNWYwMWE2NTliYzdiYjExYTdlMzU3MzRk
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1EA8-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI4NjV8YXBwbGljYXRpb24vcGRmfGFERmlMMmhpWmk4NU1UWTVPVFkxTmpjNE5qSXlMMU5FUWw4eFJVRTRYMEZWWDBWT0xuQmtaZ3wzNzJkNjY5MGU2ZDllMzQzMTA1ODFmMTQ4MTVkYzg2MGQ2OWE5YzhiNWYwMWE2NTliYzdiYjExYTdlMzU3MzRk
https://www.carlroth.com/medias/SDB-9849-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MDQ5NDR8YXBwbGljYXRpb24vcGRmfGFHRm1MMmczTnk4NU1UYzNOREkxTkRFeU1USTJMMU5FUWw4NU9EUTVYMGRDWDBWT0xuQmtaZ3w3MmM4ODViZWRiMzA0ODUzNTcxYzk3NmFhM2Q1OWM2MzFjNzgzOTA5YzBlZDBiZjM5M2EzODQwM2FiZmM4ZjUw
https://www.carlroth.com/medias/SDB-1EA8-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI4NjV8YXBwbGljYXRpb24vcGRmfGFERmlMMmhpWmk4NU1UWTVPVFkxTmpjNE5qSXlMMU5FUWw4eFJVRTRYMEZWWDBWT0xuQmtaZ3wzNzJkNjY5MGU2ZDllMzQzMTA1ODFmMTQ4MTVkYzg2MGQ2OWE5YzhiNWYwMWE2NTliYzdiYjExYTdlMzU3MzRk
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376312500&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1EA8-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI4NjV8YXBwbGljYXRpb24vcGRmfGFERmlMMmhpWmk4NU1UWTVPVFkxTmpjNE5qSXlMMU5FUWw4eFJVRTRYMEZWWDBWT0xuQmtaZ3wzNzJkNjY5MGU2ZDllMzQzMTA1ODFmMTQ4MTVkYzg2MGQ2OWE5YzhiNWYwMWE2NTliYzdiYjExYTdlMzU3MzRk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Decontaminate: Clean the spill area thoroughly.

o Disposal: Dispose of the waste material through a licensed disposal company, in accordance
with local, state, and federal regulations.[13]

Toxicological and Stability Information
Toxicological Profile

The toxicological effects are inferred from GHS classifications. "Harmful if swallowed" (Acute
Tox. 4) indicates significant toxicity upon ingestion.[3] Skin and eye irritation (Category 2)
suggests that contact can cause inflammation, redness, and discomfort, but not the severe,
irreversible damage associated with corrosive materials.[3] There is no data to suggest
carcinogenicity, mutagenicity, or reproductive toxicity for this specific compound.[4]

Reactivity and Stability

Decyl 2-chloroacetate is stable under normal storage conditions.[6] However, it is
incompatible with strong acids, bases, and oxidizing/reducing agents.[5] Hazardous
decomposition can occur upon heating, leading to the release of irritating gases and vapors,
including carbon monoxide (CO), carbon dioxide (COz), and hydrogen chloride (HCI) gas.[5]

Conclusion

The safe handling of decyl 2-chloroacetate is not a matter of memorizing rules but of
understanding principles. By appreciating its identity as a combustible, hydrophobic ester with
a reactive chloroacetate group, researchers can intuitively grasp the rationale behind using a
fume hood, wearing appropriate PPE, and segregating it from incompatible materials. The
protocols provided in this guide are built on this foundation of scientific integrity and causality,
empowering drug development professionals to create a self-validating culture of safety in the
laboratory.
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Sigma-Aldrich. (2025-08-29). SAFETY DATA SHEET.

Sigma-Aldrich. (2025-05-01). SAFETY DATA SHEET.

PubChem.Acetic acid, 2-chloro-, dodecyl ester.

CymitQuimica.CAS 6974-05-6: decyl chloroacetate.

Cole-Parmer.Material Safety Data Sheet - Ethyl 2-chloroacetoacetate, 97%.

Carl ROTH GmbH + Co. KG.Safety Data Sheet: Chloroacetic acid.

Sigma-Aldrich. (2025-11-06). SAFETY DATA SHEET.

New Jersey Department of Health.Common Name: CHLOROACETIC ACID HAZARD
SUMMARY.

Chemsrc. (2025-09-16). decyl 2-chloroacetate | CAS#:6974-05-6.

Chemos GmbH & Co. KG.Safety Data Sheet: 2-chloroacetamide.
ECHEMI.6974-05-6, decyl 2-chloroacetate Formula.

Sigma-Aldrich.DECYL 2-CHLOROACETATE AldrichCPR.

CDH Fine Chemical.Succinimide CAS No 123-56-8 MATERIAL SAFETY DATA SHEET
SDS/MSDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 6974-05-6: decyl chloroacetate | CymitQuimica [cymitquimica.com]
2. decyl 2-chloroacetate | CAS#:6974-05-6 | Chemsrc [chemsrc.com]

3. Acetic acid, 2-chloro-, dodecyl ester | C14H27CIO2 | CID 228182 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. carlroth.com [carlroth.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. hj.gov [nj.gov]

. assets.thermofisher.com [assets.thermofisher.com]
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. chemos.de [chemos.de]

10. fishersci.com [fishersci.com]
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e 11. carlroth.com [carlroth.com]
e 12. carlroth.com [carlroth.com]
e 13. cdhfinechemical.com [cdhfinechemical.com]

e To cite this document: BenchChem. [Introduction: A Scientist's Perspective on Decyl 2-
Chloroacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361533/docs#introduction-a-scientist-s-perspective-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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